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Compound of Interest

Compound Name: 2,5-Dibromopyridin-3-amine

Cat. No.: B1286601

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 2,5-Dibromopyridin-3-amine,
a key heterocyclic building block. It details the compound's chemical and physical properties,
safety and handling protocols, and its significant applications in the synthesis of
pharmaceuticals, agrochemicals, and advanced materials.

Chemical Identity and Properties

2,5-Dibromopyridin-3-amine is a disubstituted pyridine derivative. Its unique structure,
featuring two bromine atoms and an amino group, makes it a highly reactive and versatile
intermediate for creating more complex molecules.[1]

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 90902-84-4[1][2][3][4][5][6]

IUPAC Name 2,5-dibromopyridin-3-amine[4]
3-Amino-2,5-dibromopyridine, 2,5-dibromo-3-

Synonyms pyridinamine, 2,5-dibromo-pyridin-3-ylamine[3]

[4]16]

Molecular Formula

CsHaBrzN2[1][3][4][6]

Molecular Weight

251.91 g/mol [1][4][6]

InChl Key

VHGBUYMPBFPXQM-UHFFFAQOY SA-N[4]

Canonical SMILES

C1=C(C=NC(=C1N)Br)Br[4]

Table 2: Physicochemical Properties

Property Value Source
White to brown powder or )
Appearance . Chem-Impex, ChemicalBook
solid.[1][6]
Melting Point 146 - 156 °C[1][6][7] Chem-Impex, ChemicalBook
Boiling Point 325.0 £ 37.0 °C (Predicted) ChemicalBook][6]
Density 2.147 £ 0.06 g/cm? (Predicted) = ChemicalBook[6]
pKa -0.56 = 0.10 (Predicted) ChemicalBook][6]
Data for the specific compound
is not readily available. A
structurally similar compound,
Solubility 2-Amino-5-bromopyridine, is BenchChem
soluble in DMSO, methanol,
chloroform, and ethyl acetate,
with slight solubility in water.[8]
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Spectroscopic Data

Detailed spectroscopic data is crucial for the identification and characterization of 2,5-
Dibromopyridin-3-amine.

Table 3: Mass Spectrometry Data

Technique Result Interpretation

Electrospray (ESI) m/z 252 [M+H]*

Synthesis and Purification

While various methods exist for the synthesis of brominated pyridines, a common final step
involves purification to isolate the target compound with high purity.
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Caption: Purification workflow for 2,5-Dibromopyridin-3-amine.
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Experimental Protocol: Purification by Column
Chromatography

This protocol describes the purification of crude 2,5-dibromopyridin-3-amine to yield a pure,

white solid product.[6]

Preparation of the Crude Product: The initial crude product is obtained from a preceding
synthesis step.

Column Preparation: A silica gel column is prepared using a slurry packing method with a
hexane solvent system.

Loading: The crude product is dissolved in a minimum amount of the initial elution solvent
and carefully loaded onto the top of the silica gel column.

Elution: The compound is eluted from the column using a gradient of 0-30% ethyl acetate in
hexane. The polarity is gradually increased to move the target compound down the column.

Fraction Collection: Fractions are collected and monitored, typically by thin-layer
chromatography (TLC), to identify those containing the pure product.

Isolation: The fractions containing the pure 2,5-dibromopyridin-3-amine are combined.

Concentration: The solvent is removed from the combined fractions under reduced pressure
(e.g., using a rotary evaporator) to yield the final product as a white solid.[6]

Key Applications and Reactions

2,5-Dibromopyridin-3-amine is a valuable intermediate due to its multiple reaction sites,

which allow for selective functionalization.[1] This makes it a sought-after precursor in several

areas of chemical research and development.
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Caption: Key application areas of 2,5-Dibromopyridin-3-amine.

o Pharmaceutical Synthesis: This compound is a crucial intermediate in the development of
novel pharmaceuticals.[1] It serves as a scaffold for synthesizing various therapeutic agents,
including those for treating neurological disorders, as well as antimicrobial and anti-cancer
drugs.[1]

» Agrochemical Sector: In agriculture, it is used as a building block for creating effective
herbicides, fungicides, and pesticides, which are vital for crop protection and improving
yields.[1]

» Material Science: The unique chemical properties of 2,5-Dibromopyridin-3-amine are being
explored for the creation of new materials, such as specialized polymers and coatings.[1]

» Fluorescent Probes: The compound is also utilized in the development of fluorescent probes,
which are essential tools for imaging applications in biological research.[1]

Safety and Handling

2,5-Dibromopyridin-3-amine is classified as toxic and can cause serious eye damage.[1][4] It
is imperative to handle this chemical with appropriate safety precautions in a well-ventilated
area or chemical fume hood.

Table 4: GHS Hazard Information
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Category Information
Pictogram
Signal Word Danger

H301: Toxic if swallowed.[4][6]H318: Causes

serious eye damage.[4][6]

Hazard Statements

P264: Wash hands thoroughly after
handling.P270: Do not eat, drink or smoke when
using this product.P280: Wear protective
gloves/eye protection/face protection.
[4]P301+P316: IF SWALLOWED: Get
emergency medical help
immediately.P305+P354+P338: IF IN EYES:

Immediately rinse with water for several

Precautionary Statements

minutes. Remove contact lenses, if present and
easy to do. Continue rinsing.P405: Store locked
up.P501: Dispose of contents/container in

accordance with local regulations.

Handling Recommendations:

Always use personal protective equipment (PPE), including safety goggles, a lab coat, and
chemical-resistant gloves.

Avoid inhalation of dust and direct contact with skin and eyes.
Ensure adequate ventilation.

In case of accidental contact, rinse the affected area immediately with plenty of water and
seek medical advice.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dibromopyridin-3-amine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB21076002.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dibromopyridin-3-amine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB21076002.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dibromopyridin-3-amine
https://www.chemical-suppliers.eu/enp/dibromo-aminopyridine-PX315694
https://www.benchchem.com/product/b1286601?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1286601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. chemimpex.com [chemimpex.com]
2. 2,5-Dibromopyridin-3-amine [acrospharma.co.kr]

3. 2,5-Dibromo-3-aminopyridine | CAS 90902-84-4 | Chemical-Suppliers [chemical-
suppliers.eu]

4. 2,5-Dibromopyridin-3-amine | C5H4Br2N2 | CID 19387532 - PubChem
[pubchem.ncbi.nim.nih.gov]

5. calpaclab.com [calpaclab.com]

6. 2,5-DIBROMO-3-AMINOPYRIDINE | 90902-84-4 [chemicalbook.com]
7. echemi.com [echemi.com]

8. benchchem.com [benchchem.com]

To cite this document: BenchChem. [A Technical Guide to 2,5-Dibromopyridin-3-amine (CAS:
90902-84-4)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1286601#2-5-dibromopyridin-3-amine-cas-number-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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